Cas no 52780-15-1 (3-Bromo-2-methylbenzonitrile)

3-Bromo-2-methylbenzonitrile structure
3-Bromo-2-methylbenzonitrile structure
Product Name:3-Bromo-2-methylbenzonitrile
CAS No:52780-15-1
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD09025665
CID:56310
PubChem ID:23433537
Update Time:2025-04-18

3-Bromo-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-methylbenzonitrile
    • 3-bromo-2-methyl-benzonitrile
    • 3'-bromo-2'-methylbenzonitrile
    • Benzonitrile, 3-bromo-2-methyl-
    • PubChem19931
    • 2-BROMO-6-CYANOTOLUENE
    • VJMRAGHVKBZNAF-UHFFFAOYSA-N
    • FCH863500
    • RP25415
    • OR43660
    • HCH0021218
    • RP25405
    • EN001921
    • BC004490
    • 3-Bromo-2-methylbenzonitrile, AldrichCPR
    • SY00458
    • J-511885
    • AM20061035
    • AKOS006290550
    • CS-W004918
    • Z1198182363
    • MFCD09025665
    • SY004586
    • EN300-186828
    • GS-4394
    • DTXSID20634023
    • FT-0682149
    • 52780-15-1
    • SCHEMBL1232348
    • A7709
    • DB-022322
    • MDL： MFCD09025665
    • Inchi： 1S/C8H6BrN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
    • InChI Key： VJMRAGHVKBZNAF-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C#N)=C1C

Computed Properties

  • Exact Mass: 194.96800
  • Monoisotopic Mass: 194.968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.51
  • Boiling Point: 247.5℃ at 760 mmHg
  • Flash Point: 103.512℃
  • PSA: 23.79000
  • LogP: 2.62918

3-Bromo-2-methylbenzonitrile Security Information

  • Hazardous Material transportation number：2811
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • PackingGroup：Ⅲ

3-Bromo-2-methylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-2-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010003772-250mg
3-Bromo-2-methylbenzonitrile
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250mg
 $504.00 2023-09-01
Alichem
A010003772-500mg
3-Bromo-2-methylbenzonitrile
 52780-15-1 97%
500mg
 $863.90 2023-09-01
Alichem
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 $1475.10 2023-09-01
Fluorochem
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 ￡10.00 2022-03-01
Fluorochem
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 ￡30.00 2022-03-01
Fluorochem
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 ￡54.00 2022-03-01
Fluorochem
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 ￡120.00 2022-03-01
TRC
B697050-100mg
3-Bromo-2-methylbenzonitrile
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 $ 64.00 2023-04-18
TRC
B697050-250mg
3-Bromo-2-methylbenzonitrile
 52780-15-1
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 $ 75.00 2023-04-18
TRC
B697050-500mg
3-Bromo-2-methylbenzonitrile
 52780-15-1
500mg
 $ 87.00 2023-04-18

3-Bromo-2-methylbenzonitrile Production Method

3-Bromo-2-methylbenzonitrile Related Literature

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